Cas no 1806354-42-6 ((4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane)

• Product Name: (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane
• CAS No: 1806354-42-6
• MF: C₉H₁₁IO₂S
• MW: 310.151913881302
• CID: 6793819
• PubChem ID: 119009495
• Update Time: 2025-11-02

(4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane
• 1806354-42-6
• MFCD28793639

• Inchi： 1S/C9H11IO2S/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5H,1-3H3
• InChI Key： DXJGTSMSMJINAQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1OC)SC)OC

Computed Properties

• Exact Mass: 309.95245g/mol
• Monoisotopic Mass: 309.95245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane

Comprehensive Overview of (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane (CAS No. 1806354-42-6): Properties, Applications, and Research Insights

The compound (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane, identified by its CAS No. 1806354-42-6, is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while addressing common queries and trends in scientific literature and online searches.

Chemically, (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane belongs to the class of arylthioether derivatives, characterized by the presence of an iodine atom at the 4-position and methoxy groups at the 2- and 5-positions of the phenyl ring. The methylsulfanyl moiety further enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its role in cross-coupling reactions, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

One of the most discussed applications of CAS No. 1806354-42-6 lies in its utility as a building block for heterocyclic compounds, particularly in the development of bioactive molecules. Recent publications highlight its use in constructing pharmacophores for drug discovery, aligning with the growing interest in targeted therapies and precision medicine. This aligns with trending searches such as "sulfur-containing drug candidates 2023" or "iodoaryl compounds in medicinal chemistry."

From a synthetic perspective, the compound's iodo-substituted aromatic ring offers versatile reactivity in palladium-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings. These methods are widely explored in peer-reviewed journals and online forums, reflecting user queries like "optimizing iodoaryl coupling yields" or "methoxy group stability in cross-coupling." The dimethoxy substitution pattern also contributes to its electronic properties, a focal point in computational chemistry studies.

Environmental and stability considerations are another hotspot for discussions around 1806354-42-6. Studies emphasize its photostability under controlled conditions, with researchers investigating its degradation pathways—a topic mirrored in search trends such as "aryl sulfide stability in UV light." Proper storage recommendations (e.g., inert atmosphere, light-sensitive packaging) are frequently cited in safety data sheets and align with laboratory best practices.

In material science, the compound's electron-rich aromatic system has sparked interest for designing organic semiconductors and liquid crystal precursors. This intersects with popular search terms like "sulfur-based conductive materials" or "methoxy-iodoaryl derivatives in OLEDs." Recent patents describe its incorporation into π-conjugated systems, highlighting its role in advancing flexible electronics—a trending sector in 2023.

Analytical characterization of (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane typically involves NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques dominate scholarly discussions and answer common user questions like "NMR peaks for dimethoxyaryl sulfides" or "HPLC methods for iodinated compounds." The compound's distinct spectral signatures facilitate its identification in complex mixtures.

Regulatory aspects of CAS 1806354-42-6 remain compliant with major chemical inventories (e.g., TSCA, EINECS), though researchers are advised to consult local guidelines—a point emphasized in regulatory-focused searches. Its non-hazardous classification under standard safety assessments makes it accessible for academic and industrial R&D, contrasting with restricted iodinated analogs.

Future research directions for this compound may explore its catalytic applications or supramolecular chemistry potential, areas gaining traction in scientific communities. As AI-assisted molecular design grows, computational studies predicting its reactivity (e.g., via DFT calculations) could address queries like "predicting sulfane compound reactivity using machine learning."

In summary, (4-Iodo-2,5-dimethoxyphenyl)(methyl)sulfane (1806354-42-6) represents a multifaceted compound bridging synthetic chemistry, drug development, and advanced materials. Its balanced reactivity and structural modularity continue to inspire innovations, answering both longstanding challenges and emerging questions in contemporary research.